1-(5-Chloro-3-fluoropyridin-2-yl)ethanamine hydrochloride
Overview
Description
Synthesis Analysis
The compound is synthesized by reacting 5-chloro-3-fluoropyridine with ethanamine hydrochloride in the presence of a strong acid such as hydrochloric acid. It has been used in the synthesis of novel 1-[(1R)-1-(6-fluoro-1,3-benzothiazol-2-yl)ethyl]-3-substituted phenyl amides via a condensation reaction with substituted benzoyl chlorides.
Molecular Structure Analysis
The linear formula of 1-(5-Chloro-3-fluoropyridin-2-yl)ethanamine is C7H8ClFN2 . The InChI key is GFTKPZSXCLYPIL-UHFFFAOYSA-N.
Chemical Reactions Analysis
This compound has been utilized in various chemical transformations, leading to a variety of pyridine derivatives. For instance, it has been used in the synthesis of (S)‐1‐(5‐fluoropyrimidin‐2‐yl)‐ethanamine, a key intermediate in the production of JAK2 kinase inhibitor AZD1480.
Physical and Chemical Properties Analysis
CFPAH is a white crystalline powder with a molecular weight of 207.6 g/mol and a melting point of 179-181°C. It is soluble in water and ethanol, and has a pK a value of 5.15.
Scientific Research Applications
Synthesis and Structural Characterization
- Synthesized novel 1-[(1R)-1-(6-fluoro-1,3-benzothiazol-2-yl)ethyl]-3-substituted phenyl amides via a condensation reaction with substituted benzoyl chlorides, confirmed structures using NMR spectra, elemental analyses, and X-ray diffraction techniques (Pejchal, Pejchalová, & Růžičková, 2015).
Biomedical Applications
- Utilized immobilized amine transaminase for the synthesis of (S)‐1‐(5‐fluoropyrimidin‐2‐yl)‐ethanamine, a key intermediate in the production of JAK2 kinase inhibitor AZD1480 (Semproli et al., 2020).
Chemical Transformations
- Demonstrated the isomerization of halopyridines, showing the versatility of 5-Chloro-3-fluoropyridine in various chemical transformations, which can lead to a variety of pyridine derivatives (Schlosser & Bobbio, 2002).
Application in Organic Synthesis
- Used 2-chloro-5-fluoropyridine, a related compound, in the synthesis of 2-amino-5-fluoropyridines, demonstrating its utility in organic synthesis (Hand & Baker, 1989).
Multifunctional Applications
- Explored 2-(Decyithio)Ethanamine Hydrochloride as a multifunctional biocide with broad-spectrum activity, highlighting its diverse applications in various systems (Walter & Cooke, 1997).
Safety and Hazards
Properties
IUPAC Name |
1-(5-chloro-3-fluoropyridin-2-yl)ethanamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClFN2.ClH/c1-4(10)7-6(9)2-5(8)3-11-7;/h2-4H,10H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFTKPZSXCLYPIL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C=C(C=N1)Cl)F)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9Cl2FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1948237-22-6 | |
Record name | 2-Pyridinemethanamine, 5-chloro-3-fluoro-α-methyl-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1948237-22-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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